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Compound of Interest

Compound Name: 4-Acetylbiphenyl!

Cat. No.: B160227

Disclaimer: The toxicological properties of 4-acetylbiphenyl have not been fully investigated.
This guide summarizes the available hazard information and provides an inferred toxicological
profile based on data from structurally related compounds, namely biphenyl and acetophenone.
This information should be used for hazard assessment and to guide further research, not as a
definitive statement of the toxicological effects of 4-acetylbiphenyl.

Executive Summary

4-Acetylbiphenyl is classified as an irritant, causing skin, eye, and respiratory irritation.[1][2]
However, a comprehensive toxicological profile is not available in the published literature.
There is a significant lack of data regarding its acute and chronic toxicity, organ-specific effects,
genotoxicity, carcinogenicity, and reproductive and developmental toxicity. Based on the
toxicological profiles of its structural analogs, biphenyl and acetophenone, there is a potential
for 4-acetylbiphenyl to exhibit adverse health effects, including kidney toxicity and
carcinogenicity.[3][4] Due to the limited data, a precautionary approach is recommended when
handling this chemical, and further toxicological studies are warranted to fully characterize its
risk to human health.

Chemical and Physical Properties
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Property Value Reference
CAS Number 92-91-1
Molecular Formula C14H120
Molecular Weight 196.24 g/mol

Off-white to beige
Appearance

powder/crystals
Melting Point 116-118 °C
Boiling Point 325-327 °C

Insoluble in water; soluble in
Solubility chloroform, ethanol, and

acetone.

Hazard Identification and Classification

4-Acetylbiphenyl is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:

Hazard Class Hazard Statement GHS Code
Skin Corrosion/Irritation Causes skin irritation H315
Serious Eye Damage/Eye ] o
o Causes serious eye irritation H319
Irritation
Specific Target Organ Toxicity ) S
May cause respiratory irritation  H335

(Single Exposure)

Source: PubChem CID 7113

Toxicological Data (Inferred from Structural

Analogs)
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Due to the absence of specific toxicological studies on 4-acetylbiphenyl, this section provides
data from its structural analogs, biphenyl and acetophenone, to infer a potential toxicological
profile.

Acute Toxicity

No acute toxicity data is available for 4-acetylbiphenyl. For its structural analog,
acetophenone, the following data is available:

Analog Test Route Species Value Reference

Acetophenon
LD50 Oral Rat 815 mg/kg
e

Based on this, 4-acetylbiphenyl may have moderate acute toxicity upon ingestion.

Genotoxicity and Carcinogenicity

There are no studies on the genotoxicity or carcinogenicity of 4-acetylbiphenyl.
Biphenyl:

e There is suggestive evidence for carcinogenicity in humans, based on increased incidences
of male rat urinary bladder tumors and female mouse liver tumors at high exposure levels.

e Biphenyl and its metabolites may induce genetic damage, but a clear role for genotoxicity in
its carcinogenicity has not been established.

e The U.S. EPA has classified biphenyl as a Group D carcinogen, meaning it is not classifiable
as to its human carcinogenicity.

Acetophenone:

e ltis listed as a Group D carcinogen, indicating no evidence at present that it causes cancer
in humans.

Given the findings for biphenyl, a potential for carcinogenicity for 4-acetylbiphenyl cannot be
ruled out and warrants investigation.
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Organ-Specific Toxicity
No data is available for 4-acetylbiphenyl.

Biphenyl:

» Kidney: Kidney toxicity is a potential human health hazard of biphenyl exposure. Chronic
exposure in animals has been observed to cause kidney effects.

e Liver: Acute exposure to high levels of biphenyl has been observed to cause toxic effects on
the liver in workers.

Based on the data for biphenyl, the primary target organs for 4-acetylbiphenyl toxicity could
be the kidneys and liver.

Reproductive and Developmental Toxicity

No data is available for 4-acetylbiphenyl. There is limited information on its structural analogs
in this regard.

Metabolism

There are no specific studies on the metabolism of 4-acetylbiphenyl. However, based on the
metabolism of biphenyl and other xenobiotics, it is likely metabolized in the liver by the
cytochrome P450 (CYP) enzyme system. The primary metabolic pathway is expected to be
oxidation.

A hypothetical metabolic pathway for 4-acetylbiphenyl is proposed below, involving
hydroxylation of the biphenyl ring structure, followed by potential conjugation for excretion.

: . Oxidation Phase | Metabolism . Phase Il Metabolism Conjugated Metabolites
SRR (Cytochrome P450) oliedietabolies (e.g., Glucuronidation, Sulfation) (Excretion)

Click to download full resolution via product page

Hypothetical Metabolic Pathway of 4-Acetylbiphenyl.
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Experimental Protocols

As there are no specific toxicological studies for 4-acetylbiphenyl, this section outlines the
standard experimental protocols that would be employed to assess its toxicity, based on OECD
guidelines.

Acute Oral Toxicity - OECD Test Guideline 423

This test provides information on the hazardous properties and allows for the substance to be
ranked and classified according to the Globally Harmonized System (GHS). It involves the
administration of the test substance to animals in a stepwise procedure.

Repeated Dose 28-day Oral Toxicity Study in Rodents -
OECD Test Guideline 407

This study provides information on the possible health hazards likely to arise from repeated
exposure over a relatively limited period of time. It includes hematology, clinical biochemistry,
and histopathology of major organs.

Bacterial Reverse Mutation Test (Ames Test) - OECD
Test Guideline 471

This in vitro test is used to identify substances that can produce gene mutations. It uses strains
of Salmonella typhimurium and Escherichia coli to detect point mutations.

In Vitro Mammalian Chromosomal Aberration Test -
OECD Test Guideline 473

This in vitro test is used to identify substances that cause structural chromosomal aberrations
in cultured mammalian cells.

Carcinogenicity Studies - OECD Test Guideline 451

These are long-term studies (typically 2 years in rodents) designed to assess the carcinogenic
potential of a chemical.
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Reproductive/Developmental Toxicity Screening Test -
OECD Test Guideline 421

This is a screening test to provide initial information on the possible effects on reproduction and

development.

A general workflow for toxicological assessment is illustrated below.
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In Vitro / In Silico Screening

Genotoxicity Screening - QSAR & In Silico
[ (e.g., Ames Test) @ytotoxmlty Assays) Toxicity Prediction

In Vivo Testing (Rodent Models)

Acute TOXICI'[y W<—
(e.g., OECD 423) )

Repeated Dose Toxicity

(e.g., OECD 407)

Reproductive/Developmental CarC|nogen|C|ty Bioassay
Toxicity Screening (e.g., OECD 421) (e.g., OECD 451)

Risk Assessment
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General Workflow for Toxicological Assessment of a Chemical.
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Conclusion

The toxicological profile of 4-acetylbiphenyl is largely unknown due to a significant lack of
experimental data. Based on its GHS classification, it is an irritant to the skin, eyes, and
respiratory system. Inferences from its structural analogs, biphenyl and acetophenone, suggest
a potential for moderate acute toxicity, as well as chronic effects targeting the kidney and liver,
and possible carcinogenicity. However, these are only predictions based on structural similarity
and require experimental validation. A comprehensive toxicological evaluation, following
established OECD guidelines, is necessary to fully characterize the potential hazards of 4-
acetylbiphenyl to human health. Until such data is available, it should be handled with
appropriate caution, utilizing personal protective equipment to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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